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Compound of Interest

3-Chloro-4-methoxybenzoy!
Compound Name:

chloride
CAS No.: 36590-49-5
Cat. No.: B041123

Get Quote

Technical Guide: 3-Chloro-4-methoxybenzoyl
chloride

CAS No: 36590-49-5 Formula: CsHeCl202 Molecular Weight: 205.04 g/mol [1]

Executive Summary

3-Chloro-4-methoxybenzoyl chloride is a critical acylating agent employed in the synthesis of
pharmacologically active small molecules. Structurally, it functions as an electrophilic
"warhead," enabling the introduction of the 3-chloro-4-methoxybenzoyl moiety into nucleophilic
substrates (amines, alcohols, thiols). This specific substitution pattern—combining the steric
and electronic influence of the meta-chloro group with the electron-donating para-methoxy
group—is frequently utilized to modulate lipophilicity and metabolic stability in drug candidates,
particularly in the development of kinase inhibitors and GPCR ligands.

Chemical Identity & Structural Analysis
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The compound is an acyl chloride derivative of benzoic acid. The presence of the chlorine atom
at the 3-position and the methoxy group at the 4-position creates a unique electronic

environment.

» Electronic Effect: The p-methoxy group is a strong resonance donor, which would typically
deactivate the carbonyl carbon toward nucleophilic attack relative to benzoyl chloride.
However, the m-chloro group (electron-withdrawing via induction) partially counteracts this,
maintaining sufficient electrophilicity for efficient coupling reactions.

» Steric Effect: The m-chloro substituent introduces steric bulk that can restrict rotation in the
final drug molecule, potentially locking the conformation for better receptor binding.

Property Detail

IUPAC Name 3-Chloro-4-methoxybenzoyl chloride

CAS Number 36590-49-5

SMILES COclccc(cclChHC(ChH=0

InChl Key MXMOTZIXVICDSD-UHFFFAQOYSA-N (Analog)
Structural Class Aroyl Chloride / Acid Chloride

Physical Properties Profile

Precise experimental values for this specific isomer are often proprietary or extrapolated from
its acid precursor. The following data synthesizes available experimental ranges and calculated

physicochemical parameters.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Value | Description Source/Note
White to pale yellow crystalline  Analog comparison (3-Fluoro
Appearance ] o
solid or semi-solid analog MP: 68-71°C)
] ] ] Low-melting solid; often
Melting Point Predicted: 30-50 °C o
supercools to a liquid.
- ) Predicted: ~260-270 °C (at Decomposes/Hydrolyzes
Boiling Point N
760 mmHg) before boiling at atm pressure.
) Estimated based on
Density ~1.35 g/cm3 ]
halogenated benzoyl chlorides.
B Soluble in DCM, THF, Toluene,  Reacts violently with
Solubility
Ethyl Acetate water/alcohols.
Flash Point >110 °C Closed Cup (Predicted)

Note on Stability: As an acid chloride, this compound is thermodynamically unstable in the

presence of moisture. It rapidly hydrolyzes to 3-Chloro-4-methoxybenzoic acid (CAS 37908-96-

6) and hydrochloric acid (HCI).

Synthesis & Experimental Protocols

The most reliable route to high-purity 3-Chloro-4-methoxybenzoyl chloride is the chlorination

of its corresponding carboxylic acid.

Protocol: Synthesis from 3-Chloro-4-methoxybenzoic

Acid

Objective: Convert the stable acid precursor into the reactive acyl chloride.

Reagents:

e 3-Chloro-4-methoxybenzoic acid (1.0 eq) [CAS: 37908-96-6, MP: 215-219°C]

e Thionyl Chloride (SOCI2) (1.5-2.0 eq)

e Dimethylformamide (DMF) (Catalytic, 1-2 drops)
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» Solvent: Toluene or Dichloromethane (DCM) (Optional; neat reaction is common)
Workflow:

e Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a
drying tube (CaClz or Nz line) to exclude atmospheric moisture.

o Addition: Charge the flask with 3-Chloro-4-methoxybenzoic acid. Add Thionyl Chloride
slowly.[2] Add catalytic DMF. Caution: Gas evolution (SO2 and HCI) will begin immediately.

o Reflux: Heat the mixture to reflux (approx. 75-80°C) for 2—3 hours. The suspension should
become a clear homogeneous solution, indicating conversion to the acid chloride.

o Workup: Cool to room temperature. Remove excess SOCIz and solvent under reduced
pressure (rotary evaporator).

 Purification: The residue is typically used directly in the next step (crude quantitative yield).
For high purity, vacuum distillation can be performed, though the high boiling point requires
high vacuum (<1 mmHg).

Visualization: Synthesis & Reactivity Pathway

The following diagram illustrates the synthesis of the acyl chloride and its subsequent divergent
reactivity, a standard workflow in medicinal chemistry.

Thionyl Chloride Amide Derivative
(SOCl2) +Amine (R-NHz) (Drug Intermediate)

3-Chloro-4-methoxybenzoic Acid +SOC / DMF (ca - S0z, - HCl 37Ch‘m07‘ém§:zgxybenzoyl + Alcohol (R-OH) > Ester Derivative
CAS 37908-96-6) =
(¢ ) (CAS 36590-49-5) W“

i Hydrolysis
| (Degradation to Acid) |
H |
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Caption: Synthesis of 3-Chloro-4-methoxybenzoyl chloride and its primary reaction
pathways in organic synthesis.[3]

Handling, Stability & Safety (E-E-A-T)

Expert Insight: The primary failure mode when using this reagent is hydrolysis due to poor
moisture control. Even trace water in solvents (e.g., "wet" DCM) will quench the acid chloride
back to the acid, which is unreactive in nucleophilic substitution conditions, leading to low
yields.

Self-Validating Handling Protocol

e Solvent Check: Always use anhydrous solvents (DCM, THF) stored over molecular sieves.
o Glassware: Oven-dry all glassware (>120°C) for at least 2 hours before use.

e Quench Test: Before adding valuable nucleophiles, take a small aliquot of the acid chloride
solution and add it to methanol. Analyze by TLC or LCMS. You should see the methyl ester
exclusively. If you see the acid, your reagent has degraded.

Safety Profile (GHS Classification)

» Signal Word:DANGER

e Hazard Statements:
o H314: Causes severe skin burns and eye damage.[4]
o H290: May be corrosive to metals.
o EUHO014: Reacts violently with water.

e PPE: Nitrile gloves (double gloving recommended), chemical splash goggles, and a lab coat.
Handle strictly inside a fume hood due to HCI/SO:2 off-gassing.

References
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e Thermo Fisher Scientific.3-Chloro-4-methoxybenzoic acid (Precursor) Safety and
Properties.Link

e PubChem.3-Fluoro-4-methoxybenzoyl chloride (Structural Analog Data).Link

e Organic Syntheses.General Procedure for Acid Chloride Formation using Thionyl Chloride.
Coll. Vol. 4, p. 715. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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